Cas no 2228524-32-9 (1-(2-bromo-1,3-thiazol-4-yl)-2,2-difluorocyclopropylmethanamine)

• Product Name: 1-(2-bromo-1,3-thiazol-4-yl)-2,2-difluorocyclopropylmethanamine
• CAS No: 2228524-32-9
• MF: C₇H₇BrF₂N₂S
• MW: 269.109686136246
• CID: 6264736
• PubChem ID: 165693275
• Update Time: 2025-05-23

1-(2-bromo-1,3-thiazol-4-yl)-2,2-difluorocyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-1,3-thiazol-4-yl)-2,2-difluorocyclopropylmethanamine
• EN300-1950428
• 2228524-32-9
• [1-(2-bromo-1,3-thiazol-4-yl)-2,2-difluorocyclopropyl]methanamine

• Inchi： 1S/C7H7BrF2N2S/c8-5-12-4(1-13-5)6(3-11)2-7(6,9)10/h1H,2-3,11H2
• InChI Key： YNUJQLNVJHMHDI-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CS1)C1(CN)CC1(F)F

Computed Properties

• Exact Mass: 267.94814g/mol
• Monoisotopic Mass: 267.94814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.2Ų

Additional information on 1-(2-bromo-1,3-thiazol-4-yl)-2,2-difluorocyclopropylmethanamine

Introduction to 1-(2-bromo-1,3-thiazol-4-yl)-2,2-difluorocyclopropylmethanamine (CAS No. 2228524-32-9)

The compound 1-(2-bromo-1,3-thiazol-4-yl)-2,2-difluorocyclopropylmethanamine, identified by its CAS number 2228524-32-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a unique structural motif combining a thiazole ring and a difluorocyclopropyl moiety, has garnered attention for its potential applications in drug discovery and medicinal chemistry. The presence of both bromo and difluoromethyl substituents introduces interesting electronic and steric properties, making it a valuable scaffold for designing novel bioactive agents.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the development of innovative therapeutic strategies. The thiazole core is particularly noteworthy due to its prevalence in biologically active molecules, including antibiotics, antifungals, and anti-inflammatory agents. The structural versatility of thiazole derivatives allows for modifications that can fine-tune their pharmacological profiles, making them attractive for further optimization.

The incorporation of the difluorocyclopropyl group into the molecular framework of this compound adds an additional layer of complexity. Difluorinated analogs have been increasingly studied for their enhanced metabolic stability and improved binding affinity to biological targets. The bromo substituent on the thiazole ring further enhances the compound's reactivity, enabling diverse chemical transformations that can be exploited in synthetic chemistry. These features collectively make 1-(2-bromo-1,3-thiazol-4-yl)-2,2-difluorocyclopropylmethanamine a promising candidate for further investigation.

Recent advancements in computational chemistry have facilitated the rapid screening of such complex molecules for their potential biological activity. High-throughput virtual screening (HTVS) and molecular docking studies have been employed to identify promising scaffolds like this one. The structural features of this compound suggest potential interactions with various biological targets, including enzymes and receptors implicated in diseases such as cancer and inflammatory disorders. Preliminary computational studies indicate that the difluorocyclopropyl moiety may contribute to favorable binding interactions by modulating the electronic properties of the molecule.

Experimental validation of these hypotheses is currently underway in several research laboratories. In vitro assays are being conducted to assess the compound's interaction with key enzymes and receptors. Additionally, efforts are being made to explore its pharmacokinetic properties to ensure its suitability for therapeutic applications. The combination of computational predictions with experimental validation provides a robust framework for understanding the biological relevance of this molecule.

The synthesis of 1-(2-bromo-1,3-thiazol-4-yl)-2,2-difluorocyclopropylmethanamine presents unique challenges due to its complex structural features. Advanced synthetic methodologies are being employed to construct the desired framework efficiently. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination methods are crucial in introducing the key functional groups into the molecule. The successful synthesis not only demonstrates the synthetic prowess but also opens up avenues for further derivatization and optimization.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for development as an intermediate in more complex drug molecules or as a building block for novel materials with specialized properties. The growing interest in fluorinated compounds underscores their importance in modern drug design, and this molecule exemplifies how strategic incorporation of fluorine atoms can enhance biological activity.

As research progresses, collaborations between academic institutions and pharmaceutical companies are expected to accelerate the translation of findings from bench to bedside. The insights gained from studying compounds like 1-(2-bromo-1,3-thiazol-4-yl)-2,2-difluorocyclopropylmethanamine will contribute to our understanding of structure-activity relationships and inform future drug discovery efforts. The long-term goal is to develop novel therapeutic agents that address unmet medical needs by leveraging innovative chemical scaffolds.

The impact of such research extends beyond immediate therapeutic benefits. It fosters advancements in synthetic chemistry, computational methods, and our fundamental understanding of molecular interactions at a biochemical level. This interdisciplinary approach is essential for addressing complex diseases that require multifaceted solutions.

In conclusion, 1-(2-bromo-1,3-thiazol-4-yl)-2,2-difluorocyclopropylmethanamine (CAS No. 2228524-32-9) represents a significant contribution to the field of medicinal chemistry. Its unique structural features and promising pharmacological profile position it as a valuable asset in ongoing drug discovery efforts. Continued research into this compound and its derivatives holds great promise for advancing therapeutic strategies against various diseases.